2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide

• Molecular Formula: C23H25ClN2O2S
• Molecular Weight: 429 g/mol
• IUPAC Name: 2-[(6-chloro-2-oxo-4-phenyl-1H-quinolin-3-yl)sulfanyl]-N,N-dipropylacetamide
• InChI: InChI=1S/C23H25ClN2O2S/c1-3-12-26(13-4-2)20(27)15-29-22-21(16-8-6-5-7-9-16)18-14-17(24)10-11-19(18)25-23(22)28/h5-11,14H,3-4,12-13,15H2,1-2H3,(H,25,28)
• InChI Key: GYYBDLWCVQAMMP-UHFFFAOYSA-N
• SMILES: CCCN(CCC)C(=O)CSC1=C(C2=C(C=CC(=C2)Cl)NC1=O)C3=CC=CC=C3

Description

2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide, also known as DPAQ, is a synthetic compound that has been widely used in scientific research. It belongs to the family of quinoline derivatives and has shown promising results in various fields of research.

Mechanism of Action

The mechanism of action of 2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide involves the inhibition of the enzyme topoisomerase II, which is essential for DNA replication and cell division. By inhibiting this enzyme, 2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide induces DNA damage and triggers a cascade of events that lead to cell death. 2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide has also been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of various cellular processes, including cell proliferation and survival.
Biochemical and physiological effects:
In addition to its anticancer properties, 2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide has been found to have other biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels, which can improve cognitive function and memory. 2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide has also been found to have anti-inflammatory properties, which can be beneficial in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide has several advantages for lab experiments, including its high purity and stability, which make it a reliable compound for research purposes. It is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, 2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide has some limitations, including its low solubility in water, which can make it difficult to use in certain experiments. It also has a relatively short half-life, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for the research on 2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide. One area of interest is the development of 2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide-based drugs for the treatment of cancer. Another area of interest is the investigation of the potential of 2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's disease. Additionally, further research is needed to explore the potential of 2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide in other areas of research, such as inflammation and infectious diseases.
Conclusion:
In conclusion, 2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide is a synthetic compound that has shown promising results in scientific research. It has been extensively studied for its anticancer properties, as well as its potential in other areas of research, such as neurodegenerative diseases and inflammation. While 2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide has some limitations, its advantages make it a valuable compound for research purposes. Further research is needed to explore the full potential of 2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide and its future applications in various fields of research.

Synthesis Methods

The synthesis of 2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide involves several steps, including the condensation of 2-chloro-4-phenylquinoline with thiourea, followed by the reaction with propionyl chloride and dipropylamine. The final product is obtained after purification by recrystallization. The synthesis method has been optimized to increase the yield and purity of 2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide, making it a cost-effective compound for research purposes.

Scientific Research Applications

2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide has been extensively used in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. 2-[(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)thio]-N,N-dipropylacetamide has also been found to induce apoptosis in cancer cells, which is a programmed cell death process that is essential for the elimination of abnormal cells from the body.